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Get Quote

The transport of pantothenate across the plasma membrane of mammalian cells is

predominantly a carrier-mediated process facilitated by the Sodium-Dependent Multivitamin

Transporter (SMVT), also known as Solute Carrier Family 5 Member 6 (SLC5A6).[1][2][3]

SMVT is a transmembrane protein that orchestrates the uptake of several essential water-

soluble vitamins, including pantothenate, biotin (Vitamin B7), and lipoic acid.[1][2]

The transport process is an active mechanism that relies on the electrochemical sodium

gradient maintained across the cell membrane. SMVT functions as a symporter, co-transporting

two sodium ions (Na⁺) for every one molecule of pantothenate.[1][4] This stoichiometric

coupling allows for the accumulation of pantothenate within the cell against its concentration

gradient.
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Quantitative Data Presentation
The kinetic parameters of pantothenate transport, Michaelis-Menten constant (Kₘ) and

maximum velocity (Vₘₐₓ), are crucial for understanding the efficiency and capacity of the

SMVT. While specific kinetic data for pantothenate transport in Caco-2, JEG-3, and ARPE-19

cells are not readily available in the current literature, data for a related SMVT substrate, biotin,

can provide valuable insights into the transporter's function in different cell types.
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Cell Line Substrate Kₘ (μM)
Vₘₐₓ (pmol/mg
protein/min)

Reference

Human Corneal

Epithelial Cells

(HCEC)

Biotin 296.2 ± 25.9 77.2 ± 2.2 [5]

Human Retinal

Pigment

Epithelial Cells

(D407)

Biotin 863.8 ± 66.9 308.3 ± 10.7 [5]

E. coli

(overexpressing

PanF)

Pantothenate 0.4

1.6

(pmol/min/10⁸

cells)

[2]

Proteoliposomes

(ECF-PanT)
Pantothenate 0.046 ± 0.011

2.2 ± 0.12

(nmol/mg/min)
[6]

Note: The data from E. coli and proteoliposomes represent bacterial and reconstituted systems,

respectively, and may not directly reflect the kinetics in mammalian cells. The biotin kinetic data

in human cell lines offer the closest available approximation for SMVT activity. Further research

is required to determine the precise kinetic parameters for pantothenate in various mammalian

cell models.

Regulation of Pantothenate Transport
The activity of SMVT is regulated at both the transcriptional and post-translational levels,

ensuring cellular pantothenate homeostasis.

Transcriptional Regulation
The expression of the SLC5A6 gene is subject to regulation by various cellular signals. While

specific transcription factors that directly bind to the SLC5A6 promoter to modulate its

expression are still under investigation, it is known that the abundance of SMVT mRNA can be

altered in response to substrate availability. For instance, biotin deficiency has been shown to

upregulate SMVT expression.[1]
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Post-Translational Regulation
Post-translational modifications play a significant role in modulating SMVT activity.

Phosphorylation: The human SMVT protein contains putative phosphorylation sites for

Protein Kinase C (PKC). Specifically, the threonine residue at position 286 (Thr286) has

been identified as a key site for PKC-mediated regulation.[7] Activation of PKC can lead to

an inhibition of SMVT-mediated transport.[5][7] The exact mechanism of this inhibition,

whether through direct phosphorylation affecting transporter conformation or by promoting its

internalization, requires further elucidation.

Glycosylation: SMVT is a glycoprotein, and N-linked glycosylation is essential for its proper

function and stability at the plasma membrane.[1][7]
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Experimental Protocols
Radiolabeled Pantothenate Uptake Assay in Cultured
Mammalian Cells
This protocol provides a method to measure the initial rate of pantothenate uptake in adherent

mammalian cell lines such as Caco-2, JEG-3, or ARPE-19.
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Materials:

Cultured cells grown to confluence in 24-well plates.

[³H]-Pantothenic acid (radiolabeled pantothenate).

Unlabeled pantothenic acid.

Uptake buffer (e.g., Hanks' Balanced Salt Solution (HBSS) buffered with HEPES, pH 7.4).

Ice-cold wash buffer (e.g., PBS).

Cell lysis buffer (e.g., 0.1 M NaOH with 1% SDS).

Scintillation cocktail.

Scintillation counter.

Protein assay reagent (e.g., BCA or Bradford).

Procedure:

Cell Culture: Seed cells in 24-well plates and grow to confluence.

Pre-incubation: Gently aspirate the culture medium from each well. Wash the cell

monolayers twice with 1 mL of pre-warmed (37°C) uptake buffer. Add 0.5 mL of uptake buffer

to each well and pre-incubate at 37°C for 15-30 minutes.

Initiation of Uptake: To determine the initial rate of uptake, prepare uptake solutions

containing a fixed concentration of [³H]-pantothenate and varying concentrations of

unlabeled pantothenate (for kinetic studies). To start the uptake, aspirate the pre-incubation

buffer and add 0.5 mL of the uptake solution to each well. Incubate for a predetermined short

time interval (e.g., 1-5 minutes) at 37°C.

Termination of Uptake: To stop the uptake, rapidly aspirate the uptake solution and

immediately wash the cell monolayers three times with 1 mL of ice-cold wash buffer.
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Cell Lysis: After the final wash, add 0.5 mL of cell lysis buffer to each well and incubate at

room temperature for at least 30 minutes with gentle agitation to ensure complete lysis.

Scintillation Counting: Transfer an aliquot (e.g., 400 µL) of the cell lysate to a scintillation vial,

add 4 mL of scintillation cocktail, and measure the radioactivity using a scintillation counter.

Protein Quantification: Use a small aliquot of the remaining cell lysate to determine the total

protein concentration in each well using a standard protein assay.

Data Analysis: Express the uptake of pantothenate as picomoles or nanomoles per milligram

of protein per unit of time. For kinetic analysis, plot the uptake rate against the concentration

of unlabeled pantothenate and fit the data to the Michaelis-Menten equation to determine Kₘ

and Vₘₐₓ.
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Concluding Remarks
The transport of pantothenate into mammalian cells is a sophisticated process primarily

mediated by the Sodium-Dependent Multivitamin Transporter, SMVT (SLC5A6). This

transporter exhibits a complex regulatory network involving both transcriptional and post-

translational mechanisms, with Protein Kinase C playing a notable role. While the fundamental

aspects of this transport system are well-characterized, further research is needed to delineate

the specific kinetic parameters of pantothenate transport in various cell types and to identify the

full complement of transcription factors that govern SLC5A6 gene expression. A thorough

understanding of these mechanisms is paramount for researchers in nutrition, cell biology, and

pharmacology, and holds significant potential for the development of novel drug delivery

strategies targeting this essential vitamin transporter.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The Sodium/Multivitamin Transporter (SMVT): a Multipotent System With Therapeutic
Implications - PMC [pmc.ncbi.nlm.nih.gov]

2. Biosynthesis of Pantothenic Acid and Coenzyme A - PMC [pmc.ncbi.nlm.nih.gov]

3. Sodium-dependent multivitamin transporter - Wikipedia [en.wikipedia.org]

4. uniprot.org [uniprot.org]

5. SLC5A6 solute carrier family 5 member 6 [Homo sapiens (human)] - Gene - NCBI
[ncbi.nlm.nih.gov]

6. Transcriptional Regulation of Solute Carrier Drug Transporters - PMC
[pmc.ncbi.nlm.nih.gov]

7. Role of the putative N-glycosylation and PKC-phosphorylation sites of the human sodium-
dependent multivitamin transporter (hSMVT) in function and regulation - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [The Core Mechanism: The Sodium-Dependent
Multivitamin Transporter (SMVT)]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b16076004?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC5530880/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5530880/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4950986/
https://en.wikipedia.org/wiki/Sodium-dependent_multivitamin_transporter
https://www.uniprot.org/uniprotkb/Q9Y289/entry
https://www.ncbi.nlm.nih.gov/gene/8884
https://www.ncbi.nlm.nih.gov/gene/8884
https://pmc.ncbi.nlm.nih.gov/articles/PMC9488976/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9488976/
https://pubmed.ncbi.nlm.nih.gov/21570947/
https://pubmed.ncbi.nlm.nih.gov/21570947/
https://pubmed.ncbi.nlm.nih.gov/21570947/
https://www.benchchem.com/product/b16076004/docs#the-core-mechanism-the-sodium-dependent-multivitamin-transporter-smvt
https://www.benchchem.com/product/b16076004/docs#the-core-mechanism-the-sodium-dependent-multivitamin-transporter-smvt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16076004?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b16076004/docs#the-core-mechanism-the-sodium-
dependent-multivitamin-transporter-smvt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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